Cas no 1795423-49-2 (N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide)

• Product Name: N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide
• CAS No: 1795423-49-2
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 5369419
• Update Time: 2025-07-09

N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide

• Inchi： 1S/C18H20N2O5/c1-12-9-14(10-17(21)24-12)25-13-7-8-20(11-13)18(22)19-15-5-3-4-6-16(15)23-2/h3-6,9-10,13H,7-8,11H2,1-2H3,(H,19,22)
• InChI Key： SFLOQFMENOOUNQ-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2OC)=O)CCC(OC2C=C(C)OC(=O)C=2)C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 620.2±55.0 °C(Predicted)
• pka: 12.32±0.70(Predicted)

Additional information on N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide

Introduction to N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide (CAS No. 1795423-49-2)

N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1795423-49-2, represents a unique structural motif that combines a pyrrolidine core with aromatic and heterocyclic substituents, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide is characterized by its intricate connectivity and functional groups. The presence of a 2-methoxyphenyl group suggests potential interactions with biological targets that are sensitive to methoxy substitution, while the (6-methyl-2-oxo-2H-pyran-4-yl)oxy moiety introduces a heterocyclic element that may enhance binding affinity and selectivity. These features make the compound an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide has been studied for its potential pharmacological activity, particularly in the context of neurological disorders and inflammatory conditions. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could translate into therapeutic benefits.

The synthesis of N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-pyrrolidinecarboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been crucial in achieving the desired molecular architecture. These synthetic approaches not only highlight the complexity of the compound but also demonstrate the ingenuity of modern organic synthesis.

The pharmacokinetic properties of N-(2-Methoxyphenyl)-3-[(6-methyl-2-oxo-2H-pyran-4-yloxy)]-1-pyrrolidinecarboxamide are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Initial pharmacokinetic studies have provided valuable insights into its metabolic pathways and excretion profiles, which are critical for designing clinical trials and optimizing dosing regimens.

In addition to its pharmacological potential, N-(2-Methoxyphenyl)-3-[(6-methyl-2 oxo - 24 H - pyran - 4 - yl) oxy b >] - 1 - pyrrolidinecarboxamide has also been explored for its chemical diversity. The combination of different functional groups in its structure allows for further derivatization, enabling the creation of a library of related compounds. This chemical diversity is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are tested against various biological targets to identify hits with promising activity.

The computational modeling of N-( 24 H - pyran - 4 - yl ) oxy b >] - 1 - pyrrolidinecarboxamide has played a significant role in understanding its interactions with biological targets. Molecular docking studies have been used to predict how this compound might bind to enzymes and receptors, providing a rational basis for designing more potent and selective derivatives. These computational approaches complement experimental efforts by offering insights into binding modes and interaction energies.

The future directions for research on N-( 24 H - pyran - 4 - yl ) oxy b >] - 1 - pyrrolidinecarboxamide include further exploration of its pharmacological effects in vivo. Preclinical studies in animal models will be essential for evaluating its therapeutic potential and safety profile. Additionally, efforts to optimize its chemical properties through structural modifications will continue to drive the development of more effective derivatives.

In conclusion, N-( 24 H - pyran - 4 - yl ) oxy b >] - 1 - pyrrolidinecarboxamide is a structurally complex and pharmacologically interesting compound that holds promise for the development of new therapeutic agents. Its unique combination of functional groups and potential interactions with biological targets make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to remain a focal point in pharmaceutical chemistry.